ABSTRACTLiquid carbon dioxide (LCO2) shows great potential in mitigating heat damage in high-temperature mines. To address cooling needs of mine working faces, a shell-and-tube heat exchanger utilizing LCO2 was designed and relevant performance parameters were analyzed. After analyzing 290 sets of experimental data, we compared 7 heat transfer models and pressure drop correlations for predicting CO2 two-phase flow, among which the lowest prediction errors are 23.7% and 18.8%, respectively. By adapting variable thermal properties of LCO2 from NIST (National Institute of Standards and Technology), the appropriate parameter size for the heat exchanger has been obtained through detailed iterative solutions. The various influencing factors were investigated as well. The results show that increasing the outside diameter from 9 mm to 10 mm and decreasing the baffle spacing from 140 mm to 100 mm significantly improves the heat transfer performance. However, the inner diameter and the mass flow rate have a greater impact on pressure drop than heat transfer, with final pressure drops of 5.9 kPa, 12.1 kPa, and 27.1 kPa, respectively. This work can serve as a foundation for further investigations on CO2 utilization and provide technical guidance for the design of LCO2 shell-and-tube heat exchangers.

ABSTRACTIn this study, a specifically designed direct-acting continuously variable valve timing mechanism was used to determine speed optimised valve timings for best volumetric efficiency of an engine. This mechanism basically consists of a piezo stack and a hydraulic magnifier integrated into it. To avoid effects of excessive vibrations on the piezo-stack, the engine was operated in a non-combustion mode. An electric motor was used to power the engine. Some system limitations of the hydraulic magnifier and the piezo-stack were the main challenges to a non-stop operation. A valve lift of approximately 4 mm, obtained with maximum applicable voltage of 600V to the piezo-stack, was referred to for comparison instead of the 7.6 mm original value. Tests were conducted for 30 inlet valve timing combinations at four different engine speeds from 1500 to 3000 rpm with 500 rpm increments. Timing pairs for the best VE were determined. They yielded 11.5% to 19.4% better volumetric efficiencies at 4mm lift than those obtained with the original valve timing of the cold engine. We also predicted 5-11.5% overall efficiency improvement, depending on engine type and operating conditions. Despite some practical challenges, better VE values have been obtained for a specific engine at varied speeds.

ABSTRACTConsidering Malaysia's position as a leading producer of palm oil, it wastes appears to be a promising renewable energy source. Thus, present work compares optimal behavioural performance and power generation potential from the palm oil mill wastes, including empty fruit bunch (EFB) and palm kernel shell (PKS). Aspen Plus software is used to perform a sensitivity study, investigating the influence of temperature and equivalence ratio (ER) on syngas output, syngas composition, and power generation. Temperature increase (600◦C to 1000◦C) leads to increase in H2 and CO and decrease in CO2 and CH4 composition. At optimal operating condition, temperature for EFB and PKS is at 740◦C and 865◦C while ER is at 0.25 for both feedstocks. The low heating value (LHV), cold gas efficiency (CGE) and total syngas output happens to be around 4.84 MJ/Nm3, 48.89% and 259.18 kg/hr for (EFB and 4.01 MJ/Nm3, 51.27 % and 312.97 kg/h for PKS. EFB shows higher capability to produce more quality syngas and generate more power compared to PKS. From economic perspective, EFB brings more revenue (115 million/year) than PKS (111 million/year) for 10 MW plant capacity by considering electricity as the main product.

ABSTRACTThe accurate calculation for heat flux of borehole heat exchanger (BHE) is of great importance for design of ground source heat pump (GSHP); the climatic conditions influence GSHP performance through GHE. In this study, a 2-D heat transfer model for coaxial BHE was built to investigate the effects of multi-climatic parameters on BHE heat transfer and GSHP performance. The outlet temperature, ground temperature profiles and COP of GSHP system for the cooling period were concerned. The effects of climatic conditions under different borehole depths, ground thermal conductivities and flow rates were studied. The studies showed that the outlet temperature from BHE increased about 10% and system COP declined about 5% in cooling mode with considering the effect of climatic conditions. The comparison indicates that the effects of climatic conditions on coaxial BHE are stronger than that on U-tube BHE. Generally, the climatic conditions influence BHE heat transfer mainly through the shallow ground and the influences strengthen with time. The effects can be more significant with a larger ground thermal conductivity, but it weaken with increase of borehole depth. Also, the effects of climatic conditions on BHE and GSHP seem to be independent of flow rate.

ABSTRACTThe application of the Darrieus rotors in regions with lower wind potentials is one of the challenging issues in the operation of this type of vertical axis wind turbine (VAWT). To overcome this problem, various combinations of Darrieus and Savonius rotors, called the hybrid rotor, are proposed, which is one of the attractive subjects among wind turbine researchers. Using the computational fluid dynamics technique (CFD), this study investigates a new combination between the Savonius and Darrieus rotors at which a two-bladed Bach-type rotor is attached inside a two-bladed Darrieus rotor made by NACA 0018. In this way, various attachment angles (α) between the internal and external rotors such as 0°, 45°, and 90° are studied to find the optimal case. Computations are performed for various tip speed ratios (TSR) such as 1.5, 2.5, and 3.5, and free-wind speeds (U∞) of 5 and 10 m/s. The obtained results revealed that the application of a hybrid wind turbine is more beneficial under lower TSR and U∞ values. Additionally, it is demonstrated that the case with α = 90° is the optimal case in TSR = 1.5 and 2.5 providing a maximum 21.43% improvement in comparison to the Darrieus rotor for TSR = 1.5 and U∞ = 5 m/s.

ABSTRACTIn this study, we investigated the operating characteristics of large-scale proton exchange membrane (PEM) fuel cells under different anode strategies, including flow-through mode, dead-ended mode, and recirculation mode, under typical automotive conditions using the segmented fuel cell. The experimental parameters such as output performance, current density distribution, anode pressure, and high-frequency resistance (HFR) of the PEM fuel cells are measured by several experimental approaches, and the three anode strategies are evaluated by analyzing their H2 utilization, output performance stability, and system efficiency. The results show that the flow-through mode presents the most stable performance but the lowest H2 utilization of 71.5%. Under the dead-ended mode, the performance degradation caused by the accumulation of water and N2 can be recovered by purge, but that caused by membrane dehydration cannot be well recovered. Moreover, a self-humidification effect of the recirculation mode is observed in the experiments, which helped to improve the system efficiency of the PEM fuel cell under low relative humidity conditions to 35.23%, significantly higher than that of 26.51% under the flow-through mode and 29.92% under the dead-ended mode. Therefore, the recirculation mode is more conducive to the commercialization of PEM fuel cells than the other two anode strategies.

ABSTRACTIncreasing the net power density of proton exchange membrane fuel cell without extra cost is beneficial to its commercialization. To this end, a one-dimensional, two-phase, non-isothermal model was developed in this work. The influences of cathode catalyst layer compositions including the mass ratio of ionomer to carbon (Ri/c) and mass ratio of platinum to carbon (Rpt/c) and operating conditions including temperature, cathode relative humidity (RHc), anode relative humidity (RHa), and operating voltage (V) on the cost and performance of fuel cell were quantitatively investigated by range and variance analyses based on an orthogonal test. The results indicate that Ri/c is the most significant factor affecting net power and unit power price. In addition, the RHc and V are also sensitive parameters to the net power, while Rpt/c affects the unit power price. Finally, with the consideration of the interaction between the operating conditions and the cathode catalyst layer compositions, a multi-objective optimization was conducted to improve the aforementioned two indicators. Compared to the base case, the optimized fuel cell achieves a net power increase of 50.8% and a 24.7% reduction in unit power price, which allows the realization of a high-performance, low-cost fuel cell.

ABSTRACTSustainable transportation is a significant concept followed by nations implementing Nationally Determined Contributions (NDCs) that reduce emissions and adapt to climate change impacts. Electric vehicle (EV) adoption has accelerated; however, a trade-off exists between EV adoption and EV batteries-Battery charging from the grid (conventional energy sources) and e-wastes from retired batteries deposited in landfills. Thus, EVs associated with renewable energy sources (RES) are an alternate solution. This paper proposes a hybrid source electric vehicle (HSEV) with a high energy-dense supercapacitor (SC) as the primary source and PV energy as the secondary source. An energy management algorithm (EMA) with a modified controller is implemented in a Matlab/Simulink environment. Analysis of HSEV under varying locations (Australia, India, and Scotland), driving profiles (WLTP class-1, IDC, and ECE), and driving times (daytime, nighttime) highlights the importance of the proposed EMA. Grid charging instants are reduced to 3 times per month in Australia under WLTP class-1 cycle employing PV energy. Moreover, SC degradation is least compared to the lithium-ion battery in a BEV (Battery Electric Vehicle), hence avoiding the chances of maintenance and replacements. The proposed HSEV exhibits improved performance compared to BEVs of a similar type under different locations, driving, and environmental conditions.

ABSTRACTThe present review primarily focuses on the perspectives and state-of-the-art of heterogeneous catalysts, nanocatalysts, biocatalysts, bifunctional catalysts, metal-organic frameworks (MOF), and covalent organic frameworks (COF) for biodiesel production. The environmental concern associated with nonrenewable fossil fuels has led to finding alternative energy sources that can be used to meet global energy demands. Biofuels such as biodiesel are one of the energy sources that could replace fossil fuels. The homogeneous acid and base catalysts are generally used for commercial biodiesel production. However, homogeneous catalysts have downsides such as toxicity, corrosion, soap formation, high wastewater output, and non-reusability. Consequently, heterogeneous acid and base catalysts have been introduced that are less sensitive to moisture and free fatty acids (FFAs), easily separated and recovered, and reusable. Recently, novel catalysts such as waste biomass-derived mesoporous heterogeneous catalysts, chemically synthesized heterogeneous catalysts, metal ion-doped heterogeneous catalysts, bifunctional acid-base catalysts, and carbonaceous char-supported hetero catalysts, nanocatalysts, MOF and COF catalysts have potential to replace homogeneous base catalysts, aid in sustainable and cost-effective biodiesel production. This review provides insights into the recent advancement of various catalysts, catalyst preparation and operations, type of catalysts and suitability, catalyst efficiency, life cycle assessment, catalyst-associated challenges, and prospects for sustainable biodiesel production.

ABSTRACTThe heat and mass performance of solid polymer electrolytes (SPEs) directly affects their application in solid-state batteries (SSBs). However, high crystallinity and charged clusters hinder the transport of Li+ in SPEs, resulting in low ion diffusivities and thermal conductivities. Therefore, understanding the effects of SPE structure on ion transport and heat conduction is critical for SPE designing. In this work, the ion diffusivities and thermal conductivities of SPEs containing polyethylene oxide (PEO) and lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) salt with different PEO chain lengths and salt concentrations are studied and the structural properties are analyzed to determine the mechanisms of ion transport and heat conduction. The results show that the crystallinity and charged clusters decrease in SPEs with short-chain PEO and low salt concentration, thereby improving ion transfer and heat conduction. Moreover, phonon spectra shift to a higher-frequency domain when salt concentration increases, which induces a decrease in thermal conductivity. Decreased salt concentration and chain length increased conductivity by 350% and 176%, respectively, and thermal conductivity by 122% and 140%, respectively. These findings, which indicate that SPEs with short-chain PEO and low salt concentration have better ion and heat transfer, provide valuable insight into the design of PEO-LiTFSI electrolytes.